Cas no 915710-94-0 (tert-butyl N-{2-(E)-N'-hydroxycarbamimidoylethyl}carbamate)

• Product Name: tert-butyl N-{2-(E)-N'-hydroxycarbamimidoylethyl}carbamate
• CAS No: 915710-94-0
• MF: C₈H₁₇N₃O₃
• MW: 203.238881826401
• CID: 2103236
• Update Time: 2023-11-21

tert-butyl N-{2-(E)-N'-hydroxycarbamimidoylethyl}carbamate Chemical and Physical Properties

Names and Identifiers

• (Z)-tert-butyl 3-amino-3-(hydroxyimino)propylcarbamate
• tert-butyl [(3Z)-3-amino-3-(hydroxyimino)propyl]carbamate
• tert-butyl N-[(3Z)-3-amino-3-hydroxyiminopropyl]carbamate
• Tert-butyl N-(3-amino-3-hydroxyiminopropyl)carbamate
• tert-butyl N-{2-(E)-N'-hydroxycarbamimidoylethyl}carbamate

• Inchi： 1S/C8H17N3O3/c1-8(2,3)14-7(12)10-5-4-6(9)11-13/h13H,4-5H2,1-3H3,(H2,9,11)(H,10,12)
• InChI Key： UTRZCIJAPSBNIF-UHFFFAOYSA-N
• SMILES： O(C(NCCC(=NO)N)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 220
• Topological Polar Surface Area: 96.9